Cas no 2649067-62-7 (7-isocyanatoquinoline)

7-Isocyanatoquinoline is a reactive heterocyclic compound featuring an isocyanate functional group attached to the quinoline scaffold at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly for the preparation of quinoline-based ureas, carbamates, and other derivatives through nucleophilic addition reactions. Its high reactivity with amines, alcohols, and thiols enables efficient functionalization, making it valuable in pharmaceutical and materials chemistry. The quinoline core offers additional opportunities for π-stacking interactions and metal coordination, enhancing its utility in designing bioactive molecules or advanced materials. Careful handling is required due to the moisture-sensitive nature of the isocyanate group.
7-isocyanatoquinoline structure
7-isocyanatoquinoline structure
Product Name:7-isocyanatoquinoline
CAS No:2649067-62-7
MF:C10H6N2O
MW:170.16744184494
CID:5796833
PubChem ID:164643475
Update Time:2025-06-07

7-isocyanatoquinoline Chemical and Physical Properties

Names and Identifiers

    • 7-isocyanatoquinoline
    • EN300-1838684
    • 2649067-62-7
    • Inchi： 1S/C10H6N2O/c13-7-12-9-4-3-8-2-1-5-11-10(8)6-9/h1-6H
    • InChI Key： BQUBJWMIPASVFR-UHFFFAOYSA-N
    • SMILES： O=C=NC1C=CC2=CC=CN=C2C=1

Computed Properties

  • Exact Mass: 170.048012819g/mol
  • Monoisotopic Mass: 170.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.3Ų

7-isocyanatoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1838684-0.05g
7-isocyanatoquinoline
 2649067-62-7
0.05g
 $768.0 2023-09-19
Enamine
EN300-1838684-0.1g
7-isocyanatoquinoline
 2649067-62-7
0.1g
 $804.0 2023-09-19
Enamine
EN300-1838684-0.25g
7-isocyanatoquinoline
 2649067-62-7
0.25g
 $840.0 2023-09-19
Enamine
EN300-1838684-0.5g
7-isocyanatoquinoline
 2649067-62-7
0.5g
 $877.0 2023-09-19
Enamine
EN300-1838684-1.0g
7-isocyanatoquinoline
 2649067-62-7
1g
 $1142.0 2023-06-03
Enamine
EN300-1838684-2.5g
7-isocyanatoquinoline
 2649067-62-7
2.5g
 $1791.0 2023-09-19
Enamine
EN300-1838684-5.0g
7-isocyanatoquinoline
 2649067-62-7
5g
 $3313.0 2023-06-03
Enamine
EN300-1838684-10.0g
7-isocyanatoquinoline
 2649067-62-7
10g
 $4914.0 2023-06-03
Enamine
EN300-1838684-1g
7-isocyanatoquinoline
 2649067-62-7
1g
 $914.0 2023-09-19
Enamine
EN300-1838684-5g
7-isocyanatoquinoline
 2649067-62-7
5g
 $2650.0 2023-09-19

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